Cas no 7512-79-0 (2-bromo-1-(9-bromophenanthren-3-yl)ethanone)

• Product Name: 2-bromo-1-(9-bromophenanthren-3-yl)ethanone
• CAS No: 7512-79-0
• MF: C₁₆H₁₀Br₂O
• MW: 378.058002948761
• CID: 1772332
• PubChem ID: 239414
• Update Time: 2025-04-21

2-bromo-1-(9-bromophenanthren-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(9-bromophenanthren-3-yl)ethanone
• NSC44473
• CTK5E1187
• AC1L631R
• NSC402966
• AG-J-69872
• 2-Brom-1-(9-brom-[3]phenanthryl)-aethanon
• 2-bromo-1-(9-bromo-[3]phenanthryl)-ethanone
• NSC44473; CTK5E1187; AC1L631R; NSC402966; AG-J-69872; 2-Brom-1-(9-brom-[3]phenanthryl)-aethanon; 2-bromo-1-(9-bromo-[3]phenanthryl)-ethanone;
• CHEMBL2005534
• DTXSID50286251
• NSC-402966
• 7512-79-0
• NSC-44473

• Inchi： 1S/C16H10Br2O/c17-9-16(19)11-6-5-10-8-15(18)13-4-2-1-3-12(13)14(10)7-11/h1-8H,9H2
• InChI Key： BDHMAQXMGPVBBE-UHFFFAOYSA-N
• SMILES： BrC1=CC2=CC=C(C(CBr)=O)C=C2C2C=CC=CC=21

Computed Properties

• Exact Mass: 375.9098
• Monoisotopic Mass: 375.90984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 5.33310